3,4-difluoro-N-(4-{[(2-methoxyphenyl)amino]sulfonyl}phenyl)benzenesulfonamide

• IUPAC Name: 3,4-difluoro-N-[4-[(2-methoxyphenyl)sulfamoyl]phenyl]benzenesulfonamide
• InChI: InChI=1S/C19H16F2N2O5S2/c1-28-19-5-3-2-4-18(19)23-29(24,25)14-8-6-13(7-9-14)22-30(26,27)15-10-11-16(20)17(21)12-15/h2-12,22-23H,1H3
• InChI Key: MBIAAPGKRJHUOK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NS(=O)(=O)C2=CC=C(C=C2)NS(=O)(=O)C3=CC(=C(C=C3)F)F
• Molecular Formula: C19H16F2N2O5S2
• Molecular Weight: 454.5 g/mol

Description

3,4-difluoro-N-(4-{[(2-methoxyphenyl)amino]sulfonyl}phenyl)benzenesulfonamide, also known as DFN-15, is a small molecule inhibitor that has shown great potential in the field of cancer research. It belongs to the class of sulfonamide-based inhibitors and has been extensively studied for its mechanism of action and biochemical and physiological effects.

Mechanism of Action

3,4-difluoro-N-(4-{[(2-methoxyphenyl)amino]sulfonyl}phenyl)benzenesulfonamide inhibits the activity of an enzyme called carbonic anhydrase IX (CAIX), which is overexpressed in many types of cancer. CAIX plays a crucial role in regulating the pH of cancer cells and promoting their survival. By inhibiting CAIX, 3,4-difluoro-N-(4-{[(2-methoxyphenyl)amino]sulfonyl}phenyl)benzenesulfonamide disrupts the pH balance of cancer cells, leading to their death.
Biochemical and Physiological Effects:
3,4-difluoro-N-(4-{[(2-methoxyphenyl)amino]sulfonyl}phenyl)benzenesulfonamide has been found to have minimal toxicity in normal cells, making it a potentially safe and effective therapy for cancer. It has also been shown to inhibit the formation of new blood vessels in tumors, a process known as angiogenesis, which is crucial for tumor growth and metastasis.

Advantages and Limitations for Lab Experiments

3,4-difluoro-N-(4-{[(2-methoxyphenyl)amino]sulfonyl}phenyl)benzenesulfonamide has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and purified. It has also been extensively studied for its anti-cancer properties, making it a well-established tool for cancer research. However, one limitation of 3,4-difluoro-N-(4-{[(2-methoxyphenyl)amino]sulfonyl}phenyl)benzenesulfonamide is its specificity for CAIX, which may limit its effectiveness in certain types of cancer.

Future Directions

There are several future directions for the study of 3,4-difluoro-N-(4-{[(2-methoxyphenyl)amino]sulfonyl}phenyl)benzenesulfonamide. One area of research is the development of more potent and selective inhibitors of CAIX. Another direction is the investigation of 3,4-difluoro-N-(4-{[(2-methoxyphenyl)amino]sulfonyl}phenyl)benzenesulfonamide in combination with other therapies, such as chemotherapy and immunotherapy. Additionally, further studies are needed to understand the mechanism of action of 3,4-difluoro-N-(4-{[(2-methoxyphenyl)amino]sulfonyl}phenyl)benzenesulfonamide and its effects on tumor microenvironments. Overall, the study of 3,4-difluoro-N-(4-{[(2-methoxyphenyl)amino]sulfonyl}phenyl)benzenesulfonamide has the potential to lead to new and effective therapies for cancer.

Scientific Research Applications

3,4-difluoro-N-(4-{[(2-methoxyphenyl)amino]sulfonyl}phenyl)benzenesulfonamide has been extensively studied for its anti-cancer properties. It has been found to inhibit the growth of various cancer cell lines such as breast cancer, lung cancer, and prostate cancer. 3,4-difluoro-N-(4-{[(2-methoxyphenyl)amino]sulfonyl}phenyl)benzenesulfonamide has also been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, 3,4-difluoro-N-(4-{[(2-methoxyphenyl)amino]sulfonyl}phenyl)benzenesulfonamide has been found to sensitize cancer cells to radiation therapy, making it a potential adjunct therapy for cancer treatment.